Cas no 184302-49-6 (4'-Thio-fac)

• Product Name: 4'-Thio-fac
• CAS No: 184302-49-6
• MF: C₉H₁₂FN₃O₃S
• MW: 261.273283958435
• CID: 4767273
• Update Time: 2026-02-26

4'-Thio-fac Chemical and Physical Properties

Names and Identifiers

• R5B1HX1HUY
• 4-amino-1-((2R,3S,4S,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl)pyrimidin-2(1H)-one
• 4'-Thio-fac
• 4-amino-1-[(2R,3S,4S,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)thiolan-2-yl]pyrimidin-2-one
• 2'beta-Fluoro-4'-O-thia-2'-deoxycytidine
• 1-(2-deoxy-2-fluoro-4-thio-beta-d-arabinofuranosyl)cytosine

• Inchi： 1S/C9H12FN3O3S/c10-6-7(15)4(3-14)17-8(6)13-2-1-5(11)12-9(13)16/h1-2,4,6-8,14-15H,3H2,(H2,11,12,16)/t4-,6+,7-,8-/m1/s1
• InChI Key： NIDPJRZOVFIBQB-PXBUCIJWSA-N
• SMILES： S1[C@H]([C@H]([C@@H]([C@H]1CO)O)F)N1C(N=C(C=C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 390
• XLogP3: -0.8
• Topological Polar Surface Area: 124